Cas no 1547033-79-3 (5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1547033-79-3
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 6397619
• PubChem ID: 83820559
• Update Time: 2025-07-15

5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine
• 1547033-79-3
• EN300-1854937

• Inchi： 1S/C10H9F2N3/c1-15-10(8(13)5-14-15)9-6(11)3-2-4-7(9)12/h2-5H,13H2,1H3
• InChI Key： QLZCBCXBPMCXAK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=C(C=NN1C)N)F

Computed Properties

• Exact Mass: 209.07645362g/mol
• Monoisotopic Mass: 209.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1547033-79-3)

5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1547033-79-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of 2,6-difluorophenyl and methyl substituents, contribute to its distinct chemical properties and make it a valuable scaffold for further derivatization and drug development.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which is known to exhibit a wide range of pharmacological effects. The introduction of fluorine atoms at the 2,6-difluorophenyl position enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. Additionally, the methyl group at the 1-position of the pyrazole ring influences the electronic distribution and reactivity of the molecule, further modulating its biological profile.

In recent years, there has been a growing interest in exploring novel derivatives of pyrazole due to their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The fluorinated pyrazole derivatives have shown particularly promising results in preclinical studies, where they exhibit inhibitory effects on key enzymes and signaling pathways involved in disease progression. For instance, research has demonstrated that compounds with similar structural motifs can interfere with tyrosine kinase activity, which is crucial in cancer therapy.

The synthesis of 5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The 2,6-difluorophenyl group is typically introduced through halogenation and subsequent nucleophilic substitution reactions, while the methyl group is often added via alkylation or reduction techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of electronic and steric effects from the fluorine and methyl substituents allows for fine-tuning of binding interactions with biological targets. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity. Recent computational studies have predicted that derivatives of this compound may interact with proteins involved in neurodegenerative diseases, offering a new avenue for therapeutic intervention.

The pharmacokinetic properties of 5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine are also of great interest. The presence of fluorine atoms can enhance binding affinity to plasma proteins and prolong half-life, while the lipophilic nature improves membrane permeability. These characteristics are critical for developing orally active drugs that can reach their target sites efficiently. Preclinical pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models.

Furthermore, the compound's potential toxicity profile has been carefully evaluated through in vitro assays. Preliminary studies indicate that it exhibits low toxicity at therapeutic concentrations but may cause adverse effects at higher doses. This aligns with the general behavior observed in fluorinated heterocycles, where balance between efficacy and safety is crucial. Future studies will focus on identifying any long-term or cumulative toxicities associated with chronic administration.

The versatility of 5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for designing probes and inhibitors for biochemical assays. Researchers have utilized this compound to develop novel fluorescent dyes that can track specific biological processes in cells and tissues. Such tools are invaluable for understanding disease mechanisms at the molecular level.

In conclusion,5-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1547033-79-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as a lead compound in drug development underscores the importance of fluorinated pyrazoles in modern therapeutics. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of pharmaceutical innovation.